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Compound of Interest

Compound Name: 1,8-Diaminooctane

Cat. No.: B148097

L Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 1,8-
Diaminooctane (CAS No. 373-44-4), a versatile building block in organic synthesis,
pharmaceuticals, agrochemicals, and dyestuff production.[1] Adherence to the following
protocols is critical to ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification

1,8-Diaminooctane is classified as a hazardous substance and requires careful handling.[2] It
is harmful if swallowed, causes severe skin burns and eye damage, and may cause an allergic
skin reaction or respiratory irritation.[3]

GHS Hazard Statements: H302, H314, H317[4][5]

Hazard Class

Category

Acute toxicity, Oral

Category 4

Skin Corrosion/Irritation

Category 1B

Serious Eye Damage/Eye Irritation

Category 1

Skin Sensitization

Category 1

Specific target organ toxicity (single exposure)

Category 3 (Respiratory system)
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Source: Fisher Scientific[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of 1,8-Diaminooctane is fundamental to
its safe handling and storage.

Property Value Source

Appearance White crystalline powder Santa Cruz Biotechnology|[2]
Molecular Formula C8H20N2 MP Biomedicals[6]
Molecular Weight 144.26 g/mol PubChem([7]

Melting Point 50-52 °C (lit.) Sigma-Aldrich[4]

Boiling Point 225-226 °C (lit.) Sigma-Aldrich[4]

Flash Point 106 °C (222.8 °F) - DIN 51758  Sigma-Aldrich[4][5]
Autoignition Temperature 285 °C /545 °F Fisher Scientific[3]

Upper Explosion Limit 6.8 vol % Fisher Scientific[3]

Lower Explosion Limit 1.1 vol % Fisher Scientific[3]

Exposure Controls and Personal Protection

Strict adherence to personal protective equipment (PPE) guidelines is mandatory to prevent
exposure.

Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[3]L8]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[3]

Personal Protective Equipment (PPE):
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PPE Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166. A full face shield may also be

necessary.[2][8]

Eye/Face Protection

Wear appropriate protective gloves (e.g., PVC)

and clothing to prevent skin exposure.[2][8]
Skin Protection Contaminated work clothing should not be

allowed out of the workplace and should be

laundered separately before reuse.[3][9]

If exposure limits are exceeded or if irritation or
other symptoms are experienced, use a
NIOSH/MSHA or European Standard EN 149
approved respirator.[3][8]

Respiratory Protection

Handling and Storage

Safe Handling Procedures:

Avoid all personal contact, including inhalation of dust or vapors.[2][9]

Do not eat, drink, or smoke when using this product.[3][9]

Wash hands and any exposed skin thoroughly after handling.[3][9]

Empty containers may contain residual dust and should be handled with care. Do not cut,
drill, grind, or weld on or near such containers.[2]

Storage Requirements:
» Store in original, tightly closed containers in a cool, dry, and well-ventilated place.[8][9][10]

o Keep away from incompatible materials such as strong oxidizing agents, acids, acid
chlorides, and acid anhydrides.[2][3][8]
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e The substance is sensitive to air and hygroscopic; store under an inert atmosphere and
protect from moisture.[3]

First-Aid Measures

Immediate medical attention is required for all exposure routes.[3]

Exposure Route First-Aid Protocol

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Keep
Eye Contact ) o

eye wide open while rinsing.[3] Transport to the

hospital or a doctor without delay.[9]

Immediately flush body and clothes with large
) amounts of water, using a safety shower if
Skin Contact , . .
available.[2] Remove all contaminated clothing

and shoes.[3][9] Call a physician immediately.[3]

Remove to fresh air.[3] If not breathing, give
Inhalation artificial respiration.[3][8] Lay the patient down

and keep them warm and rested.[2][9]

Do NOT induce vomiting.[3][9] Rinse mouth with
) water and then drink plenty of water.[3][8][9]
Ingestion ) )
Never give anything by mouth to an

unconscious person.[3][11]

Fire-Fighting and Accidental Release Measures

Fire-Fighting:

o Suitable Extinguishing Media: Use water spray, fog, foam, dry chemical, or carbon dioxide.[2]

[8]

e Hazards: The substance is a combustible solid but propagates flame with difficulty.[2]
Thermal decomposition can lead to the release of irritating and toxic gases and vapors,
including carbon monoxide, carbon dioxide, and nitrogen oxides.[3][8]
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 Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[2][3][8]

Accidental Release:

e Minor Spills: Remove all ignition sources.[2][9] Use dry clean-up procedures and avoid
generating dust.[2][9] Sweep up and shovel into suitable, labeled containers for disposal.[3]

[8]

o Major Spills: Clear the area of personnel and move upwind.[2] Alert emergency responders.
[2] Avoid contact with skin and eyes by using appropriate protective equipment.[2]

Toxicological and Ecotoxicological Data

Toxicological Information:

Causes burns by all exposure routes.[3]

Ingestion can cause chemical burns within the oral cavity and gastrointestinal tract.[2]

Direct contact with eyes can cause severe damage.[2]

Prolonged or repeated exposure may have cumulative health effects.[2]

Ecotoxicological Data:

Test Duration Species Value Source
Algae or other Apollo
EC50 72h _ 184 mg/L o
aquatic plants Scientific[9]
Apollo
EC50 48h Crustacea 13.7 mg/L L
Scientific[9]
_ Apollo
LC50 96h Fish >46 <100 mg/L o
Scientific[9]
Apollo
EC10(ECx) 48h Crustacea 6.91 mg/L S
Scientific[9]
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Disposal Considerations

This material and its container must be disposed of as hazardous waste. All waste disposal
must be handled in accordance with local, state, and federal regulations.[2]

Diagrams
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General Safety and Handling Workflow for 1,8-Diaminooctane

Planning & Preparation

Risk Assessment

A

Review Safety Data Sheet (SDS)

A

Select Appropriate PPE

Handlin? & Use
A

Use Engineering Controls
(Fume Hood)

A

Wear Required PPE

A

Follow Safe Handling
Procedures

Emergency Procedures

/ Response & Eftercare !

Follow Spill Cleanup
Procedures

Administer First Aid

Follow Firefighting
Procedures

TV

Decontaminate Area & PPE

\

Dispose of Waste Properly

RV

Store Chemical Securely

Click to download full resolution via product page

Caption: Workflow for safe handling of 1,8-Diaminooctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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